4-(1,3-benzothiazol-2-yl)-N-phenyl-1-piperazinecarboxamide
Overview
Description
4-(1,3-benzothiazol-2-yl)-N-phenyl-1-piperazinecarboxamide is a N-arylpiperazine.
Scientific Research Applications
Antiproliferative and Anti-HIV Activity
A series of compounds related to 4-(1,3-benzothiazol-2-yl)-N-phenyl-1-piperazinecarboxamide demonstrated significant antiproliferative activity against various human tumor-derived cell lines. Notably, some derivatives displayed remarkable effects on human splenic B-lymphoblastoid cells and human acute B-lymphoblastic leukemia cell lines. However, these compounds showed no activity against HIV-1 and HIV-2 (Al-Soud et al., 2010).
Anticonvulsant and Anti-nociceptive Properties
Compounds including 4-(1,3-benzothiazol-2-yl)-N-phenyl-1-piperazinecarboxamide derivatives were evaluated for anticonvulsant and anti-nociceptive activities. Some derivatives offered complete protection in a mouse seizure model, with no observed neurotoxic or hepatotoxic effects. Certain derivatives also displayed potent analgesic activity (Siddiqui et al., 2009).
Antimicrobial Activity
Novel compounds containing the benzothiazole moiety, including 4-(1,3-benzothiazol-2-yl)-N-phenyl-1-piperazinecarboxamide, have been synthesized and evaluated for antimicrobial activity. These compounds showed significant antimicrobial effects against various bacterial and fungal strains (Jagtap et al., 2010).
Anticancer Activity
Derivatives of 4-(1,3-benzothiazol-2-yl)-N-phenyl-1-piperazinecarboxamide have been synthesized and evaluated for their anticancer activity. Some compounds exhibited notable in-vitro anticancer effects against a variety of human tumor cell lines. These findings highlight their potential as candidates for further anticancer drug development (Ghule et al., 2013).
Angiolytic Role in Neoplastic Development
Novel benzothiazol-2-yl-piperazin-1-yl derivatives showed significant inhibition of angiogenesis, a key factor in tumor growth and metastasis. Specifically, one compound with a bromo group on the phenyl ring demonstrated promising antiproliferative efficacy in in-vivo models (Al‐Ghorbani et al., 2016).
Anti-Acetylcholinesterase Activity
Some benzothiazole derivatives, including those with piperazine and thiocarbamate moieties, were synthesized and evaluated for their anticholinesterase properties. These compounds showed potential as anticholinesterase agents, suggesting their applicability in conditions like Alzheimer's disease (Mohsen et al., 2014).
properties
Molecular Formula |
C18H18N4OS |
|---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
4-(1,3-benzothiazol-2-yl)-N-phenylpiperazine-1-carboxamide |
InChI |
InChI=1S/C18H18N4OS/c23-17(19-14-6-2-1-3-7-14)21-10-12-22(13-11-21)18-20-15-8-4-5-9-16(15)24-18/h1-9H,10-13H2,(H,19,23) |
InChI Key |
ZPSAXOLPNUDKFO-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C2=NC3=CC=CC=C3S2)C(=O)NC4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Dibenzo[a,c]phenazine](/img/structure/B1222753.png)
